Cas no 1909287-39-3 (tert-butyl (2S)-2-(2-chloroacetamido)-2-phenylacetate)

• Product Name: tert-butyl (2S)-2-(2-chloroacetamido)-2-phenylacetate
• CAS No: 1909287-39-3
• CID: 4628158
• PubChem ID: 121552263
• Update Time: 2025-10-29

tert-butyl (2S)-2-(2-chloroacetamido)-2-phenylacetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2S)-2-(2-chloroacetamido)-2-phenylacetate

Additional information on tert-butyl (2S)-2-(2-chloroacetamido)-2-phenylacetate

Professional Introduction to Tert-butyl (2S)-2-(2-chloroacetamido)-2-phenylacetate (CAS No. 1909287-39-3)

Ter-butyl (2S)-2-(2-chloroacetamido)-2-phenylacetate, with the CAS number 1909287-39-3, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and functional properties, holds promise in various biochemical applications, particularly in the synthesis of novel therapeutic agents. The intricate molecular architecture of this compound, featuring a combination of tert-butyl, (2S)-configured stereocenter, 2-chloroacetamido, and phenylacetyl groups, makes it a subject of intense study among researchers aiming to develop innovative drug formulations.

The significance of this compound is further underscored by its potential role in the creation of chiral drugs, where the stereochemistry plays a crucial role in determining the efficacy and safety of pharmaceutical products. The (2S) configuration at the stereocenter is particularly noteworthy, as it influences the compound's interaction with biological targets, thereby affecting its pharmacological properties. This aspect has been a focal point in recent studies, where researchers are exploring the relationship between stereoelectronic effects and drug activity.

In recent years, there has been a surge in research focusing on the development of enantiopure compounds for therapeutic purposes. Ter-butyl (2S)-2-(2-chloroacetamido)-2-phenylacetate exemplifies this trend, as it is synthesized with high enantiomeric purity, ensuring that its biological activity is not compromised by the presence of racemic impurities. This compound has been utilized as an intermediate in the synthesis of various pharmacologically active molecules, demonstrating its versatility in drug discovery processes.

The structural features of this compound also make it an attractive candidate for studying molecular interactions within biological systems. The presence of both polar and nonpolar regions in its structure allows it to interact with a wide range of biological targets, including enzymes and receptors. This property has been exploited in computational modeling studies aimed at predicting how this compound might behave within complex biological environments. Such studies are crucial for understanding drug-receptor binding mechanisms and for designing drugs with enhanced binding affinity and selectivity.

Moreover, the 2-chloroacetamido group in the molecular structure of ter-butyl (2S)-2-(2-chloroacetamido)-2-phenylacetate contributes to its reactivity and functional diversity. This moiety can participate in various chemical transformations, making it a valuable building block for constructing more complex molecules. Researchers have leveraged this property to develop novel synthetic routes that facilitate the efficient preparation of structurally diverse compounds. These synthetic strategies are not only important for academic research but also hold industrial relevance for pharmaceutical companies seeking to expand their libraries of potential drug candidates.

The application of ter-butyl (2S)-2-(2-chloroacetamido)-2-phenylacetate extends beyond traditional pharmaceutical research. It has found utility in the field of agrochemicals, where similar structural motifs are employed to develop compounds with bioactivity against pests and pathogens. The ability to fine-tune the properties of these compounds through structural modifications allows scientists to create agents with tailored modes of action. This adaptability is particularly valuable in agriculture, where there is a constant need for innovative solutions to combat evolving challenges posed by resistant strains.

Recent advancements in green chemistry have also influenced the synthesis and application of ter-butyl (2S)-2-(2-chloroacetamido)-2-phenylacetate. Researchers are increasingly adopting sustainable practices to minimize waste and reduce environmental impact during chemical synthesis. This has led to the development of more efficient synthetic routes that utilize renewable resources and energy-efficient methods. Such innovations align with global efforts to promote sustainable development while maintaining high standards of chemical research and production.

The role of computational chemistry in studying ter-butyl (2S)-2-(2-chloroacetamido)-2-phenylacetate cannot be overstated. High-performance computing techniques have enabled researchers to perform complex simulations that provide insights into the compound's behavior at an atomic level. These simulations help in understanding reaction mechanisms, predicting spectroscopic properties, and optimizing synthetic pathways. By integrating experimental data with computational models, scientists can gain a more comprehensive understanding of this compound's potential applications.

In conclusion, ter-butyl (2S)-2-(2-chloroacetamido)-2-phenylacetate (CAS No. 1909287-39-3) is a multifaceted compound with significant implications in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable tool for researchers exploring new therapeutic agents and sustainable chemical practices. As our understanding of molecular interactions continues to evolve, compounds like ter-butyl (2S)-2-(2-chloroacetamido)-phenyl acetate will undoubtedly play a pivotal role in shaping the future of chemical research and development.